Cas no 2089316-48-1 (6-Chloro-1-methylpyrazin-2(1H)-one)

• Product Name: 6-Chloro-1-methylpyrazin-2(1H)-one
• CAS No: 2089316-48-1
• MF: C₅H₅ClN₂O
• MW: 144.55899977684
• MDL: MFCD30188966
• CID: 5065887
• PubChem ID: 121231995
• Update Time: 2024-11-07

6-Chloro-1-methylpyrazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-1-methylpyrazin-2(1H)-one
• AT25854
• DB-156063
• 2089316-48-1
• SCHEMBL23164949
• 6-Chloro-1-methyl-2(1h)-pyrazinone

• MDL： MFCD30188966
• Inchi： 1S/C5H5ClN2O/c1-8-4(6)2-7-3-5(8)9/h2-3H,1H3
• InChI Key： PYOXFHZKMCUREC-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(N1C)=O

Computed Properties

• Exact Mass: 144.0090405g/mol
• Monoisotopic Mass: 144.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 32.7